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Compound of Interest

Compound Name: Kaempferol-3-O-rhamnoside

Cat. No.: B15156222

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Kaempferol-3-O-
rhamnoside, a naturally occurring flavonol glycoside. Also known as Afzelin, this compound is
of significant interest in pharmaceutical research due to its potential therapeutic properties.[1]
Understanding its solubility in various solvents is critical for developing effective formulations
and delivery systems.

Quantitative Solubility Data

The solubility of Kaempferol-3-O-rhamnoside has been evaluated in several common
laboratory solvents. The following table summarizes the available quantitative data. It is
important to note that some discrepancies exist in the reported values, which may be attributed
to variations in experimental conditions such as temperature and the purity of the compound
and solvents.
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Temperature Solubility o
Solvent Solubility (mM) Source(s)
(°C) (mg/mL)
Methanol 25 50 115.64 ChemicalBook
TargetMol,
AbMole
Ethanol 25 12 -50 27.75-115.64 o
BioScience,
GlpBio
N MedChemExpres
DMSO Not Specified 1-757 231-1751 ]
s, GlpBio
Water Not Specified Poorly soluble Not Applicable CymitQuimica

Note: The molecular weight of Kaempferol-3-O-rhamnoside is 432.38 g/mol .

Experimental Protocols for Solubility Determination

A standardized method for determining the solubility of flavonoid glycosides like Kaempferol-3-

O-rhamnoside is crucial for obtaining reproducible results. The following is a generalized

experimental protocol based on common laboratory practices for solubility assessment.

Materials and Equipment

o Kaempferol-3-O-rhamnoside (high purity)

e Solvents (e.g., water, methanol, ethanol, DMSO) of analytical grade

e Analytical balance

o \ortex mixer

e Thermostatic shaker or water bath

e Centrifuge

o High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis)
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¢ Syringe filters (0.22 pm)

¢ Glass vials with screw caps

Experimental Workflow

Experimental Workflow for Solubility Determination
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Kaempferol-3-O-rhamnoside Inhibition of MAPK Pathway
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Kaempferol-3-O-rhamnoside and the NF-kB Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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